Cas no 87769-39-9 (2,2,5,6-Tetramethyl-4H-1,3-dioxin-4-one)

2,2,5,6-Tetramethyl-4H-1,3-dioxin-4-one structure
87769-39-9 structure
Product Name:2,2,5,6-Tetramethyl-4H-1,3-dioxin-4-one
CAS No:87769-39-9
MF:C8H12O3
MW:156.179082870483
MDL:MFCD00060139
CID:708933
PubChem ID:87576999
Update Time:2024-12-09

2,2,5,6-Tetramethyl-4H-1,3-dioxin-4-one Chemical and Physical Properties

Names and Identifiers

    • 4H-1,3-Dioxin-4-one,2,2,5,6-tetramethyl-
    • 2,2,5,6-Tetramethyl-4H-1,3-dioxin-4-one
    • 2,2,5,6-tetramethyl-1,3-dioxin-4-one
    • 2,2,5,6-tetramethyl-2H,4H-1,3-dioxin-4-one
    • 5,6-dimethyl dioxinone
    • NZEPEQVPVAXLSY-UHFFFAOYSA-N
    • FCH1117368
    • 2,2,5,6-Tetramethyl-4H-1,3-dioxin-4-one (ACI)
    • TETRAMETHYL-1,3-DIOXIN-4-ONE
    • DTXSID90336981
    • tetramethyl-2,4-dihydro-1,3-dioxin-4-one
    • AKOS025295863
    • T73024
    • MFCD00060139
    • 87769-39-9
    • SCHEMBL10572506
    • T1222
    • CS-0205341
    • MDL: MFCD00060139
    • Inchi: 1S/C8H12O3/c1-5-6(2)10-8(3,4)11-7(5)9/h1-4H3
    • InChI Key: NZEPEQVPVAXLSY-UHFFFAOYSA-N
    • SMILES: O=C1C(C)=C(C)OC(C)(C)O1

Computed Properties

  • Exact Mass: 156.07900
  • Monoisotopic Mass: 156.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.6
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1,07 g/cm3
  • Boiling Point: 72°C/3mmHg
  • Flash Point: 92.7°C
  • Refractive Index: 1.4630 to 1.4660
  • PSA: 35.53000
  • LogP: 1.58980
  • Solubility: Not determined

2,2,5,6-Tetramethyl-4H-1,3-dioxin-4-one Security Information

2,2,5,6-Tetramethyl-4H-1,3-dioxin-4-one Customs Data

  • HS CODE:2932999099
  • Customs Data:

    China Customs Code:

    2932999099

    Overview:

    2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,2,5,6-Tetramethyl-4H-1,3-dioxin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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2,2,5,6-Tetramethyl-4h-1,3-dioxin-4-one
87769-39-9 95%
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Apollo Scientific
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2,2,5,6-Tetramethyl-4h-1,3-dioxin-4-one
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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abcr
AB142303-5 g
2,2,5,6-Tetramethyl-4H-1,3-dioxin-4-one, 95%; .
87769-39-9 95%
5g
€237.30 2022-03-05
abcr
AB142303-25 g
2,2,5,6-Tetramethyl-4H-1,3-dioxin-4-one, 95%; .
87769-39-9 95%
25g
€854.30 2022-03-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T1222-25g
2,2,5,6-Tetramethyl-4H-1,3-dioxin-4-one
87769-39-9 95.0%(GC)
25g
¥4690.0 2022-06-10

2,2,5,6-Tetramethyl-4H-1,3-dioxin-4-one Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Acetic anhydride Catalysts: Sulfuric acid Solvents: Acetone ;  overnight, -10 °C → rt
1.2 Reagents: Water ;  1 h, cooled
Reference
Synthesis of (Z)-Trisubstituted Olefins by Decarboxylative Grob-Type Fragmentations: Epothilone D, Discodermolide, and Peloruside A
Prantz, Kathrin; et al, Chemistry - A European Journal, 2010, 16(2), 485-506

Production Method 2

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Acetone
Reference
Synthesis of 1,3-dioxin-4-one derivatives
Sato, Masayuki; et al, Chemical & Pharmaceutical Bulletin, 1983, 31(6), 1896-901

Production Method 3

Reaction Conditions
1.1 Reagents: Acetic anhydride ,  Sulfuric acid Solvents: Water
Reference
Decarboxylative Grob-type Fragmentations in the Synthesis of Trisubstituted (Z)-Olefins; Application to Epothilone B, Discodermolide and Peloruside A
Prantz, Kathrin, 2009, , ,

Production Method 4

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Isopropenyl acetate
Reference
Synthesis of 1,3-dioxin-4-one derivatives
Sato, Masayuki; et al, Chemical & Pharmaceutical Bulletin, 1983, 31(6), 1896-901

Production Method 5

Reaction Conditions
1.1 Reagents: Sulfuric acid Solvents: Acetone
Reference
Synthesis of 1,3-dioxin-4-one derivatives
Sato, Masayuki; et al, Chemical & Pharmaceutical Bulletin, 1983, 31(6), 1896-901

Production Method 6

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  1 h, 0 °C
1.2 0 °C; 0 °C → rt; overnight, rt
1.3 Reagents: Ammonium chloride Solvents: Water ;  rt
2.1 Reagents: Acetic anhydride Catalysts: Sulfuric acid Solvents: Acetone ;  overnight, -10 °C → rt
2.2 Reagents: Water ;  1 h, cooled
Reference
Synthesis of (Z)-Trisubstituted Olefins by Decarboxylative Grob-Type Fragmentations: Epothilone D, Discodermolide, and Peloruside A
Prantz, Kathrin; et al, Chemistry - A European Journal, 2010, 16(2), 485-506

Production Method 7

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran
2.1 Reagents: Acetic anhydride ,  Sulfuric acid Solvents: Water
Reference
Decarboxylative Grob-type Fragmentations in the Synthesis of Trisubstituted (Z)-Olefins; Application to Epothilone B, Discodermolide and Peloruside A
Prantz, Kathrin, 2009, , ,

Production Method 8

Reaction Conditions
1.1 Catalysts: Pyridine
2.1 Reagents: Sulfuric acid Solvents: Acetone
Reference
Synthesis of 1,3-dioxin-4-one derivatives
Sato, Masayuki; et al, Chemical & Pharmaceutical Bulletin, 1983, 31(6), 1896-901

2,2,5,6-Tetramethyl-4H-1,3-dioxin-4-one Raw materials

2,2,5,6-Tetramethyl-4H-1,3-dioxin-4-one Preparation Products

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